![molecular formula C17H17N3O4S B278734 N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide](/img/structure/B278734.png)
N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide
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Overview
Description
N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide, also known as BTA-EG6, is a chemical compound that has been widely used in scientific research. It is a fluorescent probe that is used to study protein-protein interactions, as well as the structure and function of biological molecules.
Mechanism of Action
N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide works by binding to proteins and emitting a fluorescent signal. The fluorescent signal can be detected using a fluorescence microscope or a flow cytometer. This compound is able to bind to proteins with high affinity and specificity, making it a valuable tool for studying protein-protein interactions.
Biochemical and Physiological Effects:
This compound is a non-toxic compound that does not have any known biochemical or physiological effects. It is therefore safe to use in laboratory experiments and does not interfere with the normal functioning of cells or tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide is its high sensitivity and specificity. It is able to detect protein-protein interactions with high accuracy, making it a valuable tool for studying complex biological processes. This compound is also relatively easy to use and does not require any specialized equipment.
However, there are also some limitations to using this compound. One limitation is that it can only be used to study proteins that are fluorescently labeled. This means that it may not be suitable for studying all types of proteins. Another limitation is that this compound can only be used in vitro, meaning that it cannot be used to study protein-protein interactions in living organisms.
Future Directions
There are many potential future directions for the use of N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide in scientific research. One potential direction is the development of new fluorescent probes that can be used to study different types of proteins. Another potential direction is the use of this compound in drug discovery, where it can be used to identify small molecules that bind to specific proteins.
In conclusion, this compound is a valuable tool for studying protein-protein interactions and the structure and function of biological molecules. Its high sensitivity and specificity make it a valuable tool for scientific research, and its relatively easy synthesis method makes it widely available for use in laboratory experiments. While there are some limitations to using this compound, there are also many potential future directions for its use in scientific research.
Synthesis Methods
N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide can be synthesized by a simple reaction between 3-aminobenzoic acid and 3-methoxybenzoyl chloride. The resulting product is then reacted with 2-aminoethanethiol hydrochloride to form this compound. The synthesis method is relatively easy and inexpensive, making this compound widely available for scientific research.
Scientific Research Applications
N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide is commonly used as a fluorescent probe to study protein-protein interactions. It can be used to visualize the interactions between proteins in living cells, as well as to identify the binding sites of small molecules on proteins. This compound has also been used to study the structure and function of biological molecules, such as enzymes and receptors.
Properties
Molecular Formula |
C17H17N3O4S |
---|---|
Molecular Weight |
359.4 g/mol |
IUPAC Name |
N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]-3-methoxybenzamide |
InChI |
InChI=1S/C17H17N3O4S/c1-24-13-6-4-5-12(11-13)17(21)19-10-9-18-16-14-7-2-3-8-15(14)25(22,23)20-16/h2-8,11H,9-10H2,1H3,(H,18,20)(H,19,21) |
InChI Key |
ATRSKKJNOCSTFS-UHFFFAOYSA-N |
Isomeric SMILES |
COC1=CC=CC(=C1)C(=O)NCCNC2=NS(=O)(=O)C3=CC=CC=C32 |
SMILES |
COC1=CC=CC(=C1)C(=O)NCCNC2=NS(=O)(=O)C3=CC=CC=C32 |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NCCNC2=NS(=O)(=O)C3=CC=CC=C32 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.